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Compound of Interest

Compound Name: 2,5-Dimethyl-4-propylheptane

Cat. No.: B14543059

For Immediate Release

This whitepaper provides a comprehensive overview of the chemical and physical properties of
2,5-Dimethyl-4-propylheptane, a saturated acyclic alkane. The information is targeted toward
researchers, scientists, and professionals in drug development and chemical synthesis who
require precise data for modeling and experimental design.

Core Molecular Data

2,5-Dimethyl-4-propylheptane is a branched alkane. Its structure consists of a seven-carbon
heptane backbone with two methyl groups at positions 2 and 5, and a propy! group at position
4.

Molecular Formula and Weight

The fundamental properties of 2,5-Dimethyl-4-propylheptane are detailed below. The
molecular formula is C12H26.[1][2][3] Its molecular weight is approximately 170.33 g/mol .[1][2]
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Property Value Source
PubChem[1][3][5],
Molecular Formula C12H26 ]
ChemicalBook[2]
Molecular Weight 170.33 g/mol PubChem[1][4][5]
IUPAC Name 2,5-dimethyl-4-propylheptane PubChem[1]
CAS Number 62185-32-4 PubChem[1], Chemsrc][6]

Physicochemical Properties

Limited experimental data is available for this specific isomer. However, estimated properties
provide valuable insights for practical applications.

Property Estimated Value Source

Boiling Point 190°C ChemicalBook[2]
Density 0.7590 ChemicalBook|[2]
Refractive Index 1.4248 ChemicalBook[2]
Melting Point -50.8°C ChemicalBook[2]

Structural Representation and Logic

To understand the connectivity of 2,5-Dimethyl-4-propylheptane, a structural hierarchy can be
visualized. This diagram illustrates the relationship between the parent chain and its
substituents, which is fundamental to its IUPAC nomenclature.
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A diagram illustrating the structural components of the molecule.

Context in Research and Development

As a simple branched alkane, 2,5-Dimethyl-4-propylheptane is not typically involved in
biological signaling pathways or drug development. Its primary relevance is in the fields of
organic chemistry, fuel science, and as a potential non-polar solvent or a component in
complex hydrocarbon mixtures.

Experimental Protocols

Detailed experimental protocols for the synthesis of 2,5-Dimethyl-4-propylheptane are not
widely published in standard literature. However, its synthesis would follow general principles of
organic chemistry for creating branched alkanes. A plausible, though not specifically cited,
synthetic workflow could involve:

e Grignard Reaction: Reacting a suitable alkyl halide (e.g., a propyl magnesium halide) with a
ketone that has the desired methyl branching (e.g., a derivative of heptanone) to form an
alcohol intermediate.

e Dehydration: Elimination of the alcohol group to form an alkene.
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e Hydrogenation: Catalytic hydrogenation of the alkene to yield the final saturated alkane, 2,5-
Dimethyl-4-propylheptane.

This theoretical workflow is represented by the following diagram:

Grignard Reaction
(I’ertiary Alcohol Intermediate)

Dehydration (e.g., H2SO4, heat)

leene Intermediate)
Catalytic Hydrogenation (e.g., H2, Pd/C)

'
(
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A theoretical workflow for the synthesis of the target compound.
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Due to the limited specific research on this compound, no experimental data regarding
biological activity or signaling pathways is available. The information presented is based on
established chemical principles and data from chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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